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Compound of Interest

Compound Name: Vildagliptin N-oxide

Cat. No.: B15382387 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of pharmaceutical compounds is paramount. This document provides essential

procedural guidance for the safe use of Vildagliptin N-oxide in a laboratory setting. While

specific hazard data for Vildagliptin N-oxide is limited, the safety protocols outlined here are

based on the known properties of the parent compound, Vildagliptin, and general best practices

for handling chemical reagents.

Hazard Identification and Personal Protective
Equipment
While a comprehensive GHS classification for Vildagliptin N-oxide is not currently available,

the parent compound, Vildagliptin, is classified with the following hazards:

Acute Oral Toxicity, Category 4

Skin Irritation, Category 2

Serious Eye Irritation, Category 2A

Specific Target Organ Toxicity (Single Exposure), Category 3 (Respiratory Tract Irritation)

Given these potential hazards, the following personal protective equipment (PPE) is mandatory

when handling Vildagliptin N-oxide.
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PPE Category Item Specification

Eye Protection Safety Goggles

Tightly fitting with side-shields,

conforming to EN 166 (EU) or

NIOSH (US) standards.[1]

Hand Protection Gloves

Chemically resistant,

impervious gloves. Inspect

prior to use.

Body Protection Laboratory Coat Standard laboratory coat.

Impervious Clothing

Fire/flame resistant and

impervious clothing should be

worn.[1]

Respiratory Protection Respirator

A NIOSH-approved respirator

should be used if ventilation is

inadequate or if handling large

quantities.

Experimental Protocols: Safe Handling and Disposal
Workflow
Adherence to a strict operational workflow is critical to minimize exposure and ensure safety.

The following step-by-step procedure outlines the handling and disposal process for

Vildagliptin N-oxide.

Step 1: Preparation and Engineering Controls

Work in a well-ventilated area, preferably within a chemical fume hood.

Ensure that an eyewash station and safety shower are readily accessible.

Prepare all necessary equipment and reagents before handling the compound.

Step 2: Donning Personal Protective Equipment (PPE)

Put on all required PPE as detailed in the table above, ensuring a proper fit.
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Step 3: Compound Handling

Carefully weigh and handle the solid compound to avoid generating dust.

If creating solutions, add the solid to the solvent slowly to prevent splashing.

Keep containers tightly closed when not in use.

Step 4: Decontamination

Thoroughly clean all work surfaces and equipment after use.

Wash hands and any exposed skin with soap and water.

Step 5: Waste Disposal

Dispose of excess and expired materials through a licensed hazardous material disposal

company.[1]

Contaminated materials, such as gloves and weighing paper, should be disposed of as

hazardous waste.

Product may be burned in a chemical incinerator equipped with an afterburner and scrubber.

[1]

Ensure compliance with all federal and local regulations regarding chemical waste disposal.

[1]

First Aid Measures
In the event of exposure, immediate action is crucial.
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Exposure Route First Aid Procedure

Inhalation

If breathing is difficult, move the individual to

fresh air and keep them at rest in a comfortable

position for breathing. Seek medical attention if

symptoms develop or persist.[1]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water. Consult a doctor.[1]

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.[1]

Ingestion

Do not induce vomiting. Never give anything by

mouth to an unconscious person. Call a doctor

or Poison Control Center immediately.[1]

Workflow for Safe Handling of Vildagliptin N-oxide
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Caption: A workflow diagram illustrating the key steps for the safe handling and disposal of

Vildagliptin N-oxide in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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